Cas no 24269-47-4 (1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1))
24269-47-4 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1)
CAS No:24269-47-4
MF:C14H30ClN3O2
MW:307.859902858734
CID:256840
PubChem ID:212386
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1)
- propan-2-yl 4-[2-(diethylamino)ethyl]piperazine-1-carboxylate,hydrochloride
- DTXSID60178971
- 1-Piperazinecarboxylic acid, 4-(2-(diethylamino)ethyl)-, isopropyl ester, hydrochloride
- 4-(2-(Diethylamino)ethyl)-1-piperazinecarboxylic acid isopropyl ester hydrochloride
- 24269-47-4
-
- Inchi: 1S/C14H29N3O2.ClH/c1-5-15(6-2)7-8-16-9-11-17(12-10-16)14(18)19-13(3)4;/h13H,5-12H2,1-4H3;1H
- InChI Key: FTZYPLNCGRNDPW-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)C)C(N1CCN(CCN(CC)CC)CC1)=O
Computed Properties
- Exact Mass: 307.2029
- Monoisotopic Mass: 307.203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36Ų
Experimental Properties
- Boiling Point: 350.2°C at 760 mmHg
- Flash Point: 165.6°C
- PSA: 36.02
1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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